Cas no 1805501-87-4 (3-Aminomethyl-5-cyano-4-mercaptobenzoic acid)

• Product Name: 3-Aminomethyl-5-cyano-4-mercaptobenzoic acid
• CAS No: 1805501-87-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4796330
• Update Time: 2025-05-25

3-Aminomethyl-5-cyano-4-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-5-cyano-4-mercaptobenzoic acid

• Inchi： 1S/C9H8N2O2S/c10-3-6-1-5(9(12)13)2-7(4-11)8(6)14/h1-2,14H,3,10H2,(H,12,13)
• InChI Key： UELRHJMZQFTPMM-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(C(=O)O)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -2.1
• Topological Polar Surface Area: 88.1

Additional information on 3-Aminomethyl-5-cyano-4-mercaptobenzoic acid

Introduction to 3-Aminomethyl-5-cyano-4-mercaptobenzoic acid (CAS No. 1805501-87-4) and Its Emerging Applications in Chemical Biology

3-Aminomethyl-5-cyano-4-mercaptobenzoic acid, identified by the CAS number 1805501-87-4, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the benzoic acid derivatives family, characterized by the presence of an amino group, a cyano group, and a thiol group on its aromatic ring. These functional moieties endow it with a broad spectrum of reactivity, making it a valuable scaffold for the development of novel pharmaceuticals, agrochemicals, and materials.

The 3-amino moiety in the molecule serves as a nucleophilic site, enabling participation in various chemical reactions such as condensation, coupling, and modification. This feature is particularly useful in medicinal chemistry for the synthesis of bioactive molecules. The 5-cyano group introduces electrophilicity, facilitating further functionalization and interaction with biological targets. Additionally, the 4-mercaptobenzoic acid moiety contributes to hydrogen bonding capabilities and redox activity, which are crucial for designing compounds with specific biological effects.

Recent advancements in chemical biology have highlighted the potential of 3-Aminomethyl-5-cyano-4-mercaptobenzoic acid in drug discovery and material science. For instance, studies have demonstrated its utility as a precursor in the synthesis of targeted ligands for enzyme inhibition. The compound’s ability to form stable complexes with metal ions has also been explored in catalytic applications. Moreover, its thiol group makes it a candidate for bioconjugation techniques, allowing for the development of probes and imaging agents.

In the realm of pharmaceutical research, 3-Aminomethyl-5-cyano-4-mercaptobenzoic acid has been investigated for its potential role in modulating inflammatory pathways. The combination of its amino and cyano groups provides a platform for designing molecules that can interact with cytokine receptors or enzymes involved in inflammation. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key signaling cascades. These findings align with the growing interest in small-molecule modulators as therapeutic agents.

The 4-mercaptobenzoic acid moiety is particularly noteworthy for its ability to participate in disulfide bond formation, which is relevant in stabilizing protein structures and designing redox-active materials. This property has been exploited in the development of smart materials that respond to environmental changes, such as pH or oxidative stress. Such materials have potential applications in drug delivery systems where controlled release is essential.

Furthermore, the 3-amino group’s reactivity has been leveraged in the synthesis of peptidomimetics—molecules designed to mimic peptide sequences while avoiding their limitations. By incorporating this compound into peptidomimetic libraries, researchers can explore novel binding interactions with therapeutic targets. This approach has shown promise in overcoming issues associated with peptide-based drugs, such as poor bioavailability and susceptibility to enzymatic degradation.

The 5-cyano group’s electronic properties make it an attractive feature for designing photoactive compounds. Recent work has focused on utilizing this moiety to develop light-responsive molecules that can be activated by specific wavelengths of light. Such compounds have potential applications in photodynamic therapy and optogenetic tools used to study neural circuits. The ability to precisely control molecular behavior using light opens new avenues for both therapeutic and diagnostic purposes.

In conclusion, 3-Aminomethyl-5-cyano-4-mercaptobenzoic acid (CAS No. 1805501-87-4) represents a fascinating compound with diverse applications across chemical biology and material science. Its unique structural features—comprising an amino group, a cyano group, and a thiol group—make it a valuable building block for innovative drug design and functional materials. As research continues to uncover new synthetic pathways and biological interactions, this compound is poised to play an increasingly significant role in advancing scientific understanding and technological innovation.